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Compound of Interest

Compound Name:

N-(2-

Bromobenzyloxycarbonyloxy)succi

nimide

Cat. No.: B139699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of N-(2-
Bromobenzyloxycarbonyloxy)succinimide, a key reagent in synthetic organic chemistry,

particularly in the realm of peptide synthesis and as a protecting group for amines. While

specific quantitative solubility data for this compound in various organic solvents is not

extensively documented in publicly available literature, this guide offers qualitative solubility

information based on its chemical structure and common applications, alongside standardized

experimental protocols for determining its solubility.
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Identifier Value

IUPAC Name

1-(((2-

bromobenzyl)oxy)carbonyl)oxy)pyrrolidine-2,5-

dione

Synonyms
2-Bromobenzyl succinimidyl carbonate, Z(2-Br)-

OSu

CAS Number 128611-93-8[1][2]

Molecular Formula C12H10BrNO5[1][2]

Molecular Weight 328.13 g/mol [1][2]

Appearance White to off-white powder

Melting Point 105-108°C[3]

Qualitative Solubility Assessment
Based on its application in solid-phase peptide synthesis (SPPS) and other organic reactions,

N-(2-Bromobenzyloxycarbonyloxy)succinimide is expected to be soluble in a range of polar

aprotic organic solvents. The succinimidyl ester group imparts reactivity, and the

benzyloxycarbonyl moiety influences its solubility profile.

Expected Qualitative Solubility:

Highly Soluble: Dimethylformamide (DMF), Dichloromethane (DCM), Tetrahydrofuran (THF),

Acetonitrile (ACN), Acetone. These solvents are commonly used in peptide synthesis and for

dissolving activated esters.[4][5]

Slightly Soluble to Insoluble: Diethyl ether, Hexanes, Toluene. These non-polar solvents are

generally poor solvents for polar compounds like N-(2-
Bromobenzyloxycarbonyloxy)succinimide.

Aqueous Solubility: One source indicates solubility in water or 1% acetic acid.[3] However,

given the hydrolytic sensitivity of the succinimidyl ester, prolonged exposure to aqueous

media, especially under basic conditions, would lead to degradation.
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Quantitative Solubility Data
As of the latest literature review, specific quantitative solubility data (e.g., in g/L or mg/mL) for

N-(2-Bromobenzyloxycarbonyloxy)succinimide in common organic solvents has not been

published. The following table is provided as a template for researchers to populate with

experimentally determined values.

Organic Solvent Temperature (°C) Solubility (g/L)
Molar Solubility

(mol/L)

Dimethylformamide

(DMF)
25 Data not available Data not available

Dichloromethane

(DCM)
25 Data not available Data not available

Tetrahydrofuran (THF) 25 Data not available Data not available

Acetonitrile (ACN) 25 Data not available Data not available

Ethyl Acetate 25 Data not available Data not available

Acetone 25 Data not available Data not available

Experimental Protocols for Solubility Determination
The following is a generalized protocol for determining the equilibrium solubility of a solid

compound like N-(2-Bromobenzyloxycarbonyloxy)succinimide in an organic solvent.

Gravimetric Method for Solubility Determination
This method involves preparing a saturated solution, separating the undissolved solid, and

determining the concentration of the solute in a known volume of the supernatant by

evaporating the solvent and weighing the residue.

Materials:

N-(2-Bromobenzyloxycarbonyloxy)succinimide

Selected organic solvent (e.g., DMF, DCM)
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Analytical balance

Vials with screw caps

Shaking incubator or magnetic stirrer

Syringe filters (0.2 µm, solvent-compatible)

Volumetric flasks and pipettes

Procedure:

Sample Preparation: Add an excess amount of N-(2-
Bromobenzyloxycarbonyloxy)succinimide to a vial containing a known volume of the

organic solvent. Ensure there is a visible amount of undissolved solid.

Equilibration: Seal the vials and place them in a shaking incubator at a constant temperature

(e.g., 25 °C) for 24-48 hours to ensure equilibrium is reached.

Phase Separation: Allow the vials to stand undisturbed for a sufficient time to allow the

undissolved solid to settle.

Filtration: Carefully withdraw an aliquot of the supernatant using a syringe and filter it through

a 0.2 µm syringe filter into a pre-weighed, dry volumetric flask. This step is crucial to remove

any suspended solid particles.

Solvent Evaporation: The solvent from the volumetric flask is removed under reduced

pressure (e.g., using a rotary evaporator).

Mass Determination: The flask containing the dried residue is weighed. The mass of the

dissolved solid is determined by subtracting the initial mass of the empty flask.

Calculation: The solubility is calculated in g/L by dividing the mass of the residue by the

volume of the aliquot taken.
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Workflows
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Workflow for Solubility Determination
The following diagram illustrates the key steps in the experimental determination of solubility.

Preparation

Equilibration

Separation & Analysis

Result

Add excess solute to known volume of solvent

Shake at constant temperature (24-48h)

Filter supernatant

Evaporate solvent from known volume of filtrate

Weigh residue

Calculate solubility (g/L)

Click to download full resolution via product page

Workflow for determining solubility.

Application in Peptide Synthesis: Amine Protection
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N-(2-Bromobenzyloxycarbonyloxy)succinimide serves as a reagent for introducing the 2-

bromobenzyloxycarbonyl (2-Br-Z) protecting group onto the N-terminus of an amino acid or

peptide. This is a crucial step in controlling the reaction sequence during peptide synthesis.

The diagram below illustrates the logical flow of using Z(2-Br)-OSu in a standard peptide

coupling cycle.

Amine Protection Step

Free Amine (on amino acid or peptide)

Reaction in a suitable solvent (e.g., DMF)

N-(2-Bromobenzyloxycarbonyloxy)succinimide (Z(2-Br)-OSu)

N-terminally Protected Amino Acid/Peptide N-Hydroxysuccinimide (byproduct)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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